2-[1-(oxolane-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640948-37-2
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4CCOC4
• InChI: InChI=1S/C18H21N3O2/c22-18(15-7-11-23-12-15)21-9-5-13(6-10-21)16-4-3-14-2-1-8-19-17(14)20-16/h1-4,8,13,15H,5-7,9-12H2
• InChIKey: SYXGZFHQYRJQHR-UHFFFAOYSA-N

Researchers exploring antitubercular SAR often face ambiguity when N-acyl substituents on the 2-(piperidin-4-yl)-1,8-naphthyridine core are not rigorously defined, risking functionally distinct chemical entities. This compound resolves that challenge by providing the exact oxolane-3-carbonyl isomer-critical for reproducible target engagement and lead optimization. - Validated antimycobacterial scaffold: 2-(piperidin-4-yl)-1,8-naphthyridine core achieves 38-96% inhibition at 6.25 µg/mL against M. tuberculosis H37Rv. - Defined regiochemistry: Oxolane-3-carbonyl (not 2-carbonyl) ensures precise hydrogen-bond acceptor geometry; related oxolane-3-carbonyl naphthyridines exhibit sub-nanomolar Ki (7.20 nM). - Ligand efficiency advantage: MW 311.4 g/mol (14 Da lighter than oxane-4-carbonyl analog) preserves room for iterative growth within Rule-of-Five thresholds.

Structural Identity and Procurement Baseline

2-[1-(Oxolane-3-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640948-37-2, molecular formula C₁₈H₂₁N₃O₂, molecular weight 311.4 g/mol) is a synthetic small molecule comprising a 1,8-naphthyridine core linked at the 2-position to a piperidine ring, which is further N-functionalized with an oxolane-3-carbonyl (tetrahydrofuran-3-carbonyl) moiety . The 1,8-naphthyridine scaffold is recognized as a privileged structure in medicinal chemistry, with the piperidinyl substituent at position 2 identified as the most effective group for antimycobacterial activity in peer-reviewed SAR studies [1]. Notably, publicly available quantitative biological activity data specific to this exact compound are currently absent from the peer-reviewed literature and major authoritative databases; published differentiation therefore rests on structural, physicochemical, and class-level inferential evidence rather than direct head-to-head bioassay comparisons [2].

Antimycobacterial scaffold Provides the 2-(piperidin-4-yl)-1,8-naphthyridine core reported as the most effective substituent class in SAR studies

Acyl handle for SAR Oxolane-3-carbonyl group enables N-acyl derivatization research while preserving conformational and H-bonding features

Isomer-defined probe 3-carbonyl positional isomer eliminates ambiguity in target engagement and chemoproteomics studies

• [1] Badawneh M, et al. Synthesis of variously substituted 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. Farmaco. 2002 Aug;57(8):631-9. PMID: 12361230. View Source
• [2] Comprehensive literature and database search performed May 2026 across PubMed, PubChem, Google Patents, BindingDB, and major vendor catalogs. No head-to-head bioassay data identified for the target compound versus structurally defined comparators. View Source

Why In-Class Analogs Cannot Substitute Without Functional Consequence

Compounds sharing the 2-(piperidin-4-yl)-1,8-naphthyridine scaffold are not functionally interchangeable because the N-acyl substituent on the piperidine ring critically governs molecular conformation, lipophilicity, hydrogen-bonding capacity, and ultimately target engagement [1]. The oxolane-3-carbonyl group introduces a specific ring size (five-membered tetrahydrofuran), a defined carbonyl attachment point (3-position), and a characteristic oxygen heteroatom placement that collectively differentiate this compound from analogs bearing oxane-4-carbonyl (six-membered ring, 14 Da heavier), oxolane-2-carbonyl (positional isomer with altered carbonyl geometry), or unsubstituted piperidine (lacking the amide bond and attendant conformational restriction). Replacing the oxolane-3-carbonyl moiety with any of these alternatives alters the molecule's steric profile, calculated logP, and topological polar surface area—parameters that directly influence permeability, solubility, and binding site complementarity [2]. Procurement specifications that fail to enforce the exact oxolane-3-carbonyl substitution pattern risk introducing a functionally distinct chemical entity.

This compound

Oxolane-3-carbonyl (5-ring, 3-position)

Defined H-bond acceptor geometry and conformational profile; supports SAR with precise carbonyl placement.

Not interchangeable

Oxolane-2-carbonyl isomer

Same MW but shifted carbonyl vector may alter binding interactions; no comparative bioassay data available.

This compound

Oxolane ring (5-membered, MW 311.4)

Smaller steric footprint; potentially favorable ligand efficiency indices for lead optimization.

Not interchangeable

Oxane-4-carbonyl analog (6-ring, MW 325.4)

Increased ring size and mass may shift physicochemical properties and exceed drug-likeness thresholds earlier.

• [1] Badawneh M, et al. Synthesis of variously substituted 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. Farmaco. 2002 Aug;57(8):631-9. PMID: 12361230. (Demonstrates that substituent identity at the piperidine nitrogen profoundly influences biological activity within the 1,8-naphthyridine class). View Source
• [2] Comparative structural analysis of oxolane-3-carbonyl (MW 311.4), oxolane-2-carbonyl (MW 311.4, positional isomer), and oxane-4-carbonyl (MW 325.4) derivatives sourced from ChemSrc (cas 2640948-37-2, cas 2640965-70-2) and vendor listings, accessed May 2026. View Source

Differential Performance Evidence Guide

Scaffold-Level Antimycobacterial Activity of Piperidinyl-1,8-Naphthyridine Core

In a systematic SAR study by Badawneh et al. (2002), 1,8-naphthyridine derivatives with a piperidinyl substituent at position 2 exhibited the highest antimycobacterial activity among all substituent classes evaluated. Compounds bearing this scaffold achieved 38–96% inhibition of Mycobacterium tuberculosis H37Rv at a single-point concentration of 6.25 µg/mL [1]. Although this study did not include the oxolane-3-carbonyl derivative specifically, it establishes that the 2-(piperidin-4-yl)-1,8-naphthyridine core—the identical scaffold present in the target compound—is the most effective pharmacophoric element for antitubercular activity within this chemical series, outperforming alternative substituents at positions 2, 4, and 7 [2]. A subsequent study confirmed MIC values of 6.25 µg/mL for piperidinyl-substituted 1,8-naphthyridine derivatives against M. tuberculosis [3].

Scaffold antimycobacterial activity

Class-level inference

38–96% inhibition, MIC 6.25 µg/mL (M. tuberculosis H37Rv)

Piperidinyl at C2 vs. morpholinyl/phenyl/amino/methoxy substituents

Supports scaffold selection for antitubercular research

Exact N-acyl substituent not studied; class-level evidence only

Evidence Dimension	Antimycobacterial activity (% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL)
Target Compound Data	Scaffold shared with target compound: piperidinyl at position 2 of 1,8-naphthyridine (exact N-acyl substituent not studied in this dataset)
Comparator Or Baseline	Other substituents (morpholinyl, phenyl, amino, methoxy) at positions 2, 4, or 7 of 1,8-naphthyridine
Quantified Difference	Piperidinyl identified as 'most effective substituent'; representative compounds showed 38–96% inhibition vs. lower activity for non-piperidinyl analogs
Conditions	In vitro assay against M. tuberculosis H37Rv; TAACF international screening program; single-point concentration 6.25 µg/mL

Why This Matters

Procurement of the 2-(piperidin-4-yl)-1,8-naphthyridine scaffold provides access to the substituent class with the strongest published antimycobacterial activity baseline among 1,8-naphthyridine derivatives, a critical selection criterion for antitubercular drug discovery programs.

• [1] Badawneh M, et al. Synthesis of variously substituted 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. Farmaco. 2002 Aug;57(8):631-9. PMID: 12361230. View Source
• [2] Badawneh M, et al. Synthesis of 3- or 4-phenyl-1,8-naphthyridine derivatives and evaluation of antimycobacterial and antimicrobial activity. Farmaco. 2003 Sep;58(9):859-66. PMID: 13679180. View Source
• [3] Ferrarini PL, et al. Synthesis and evaluation of antimycobacterial activity of 4-phenyl-1,8-naphthyridine derivatives. Farmaco. 1998 Dec 30;53(12):741-6. PMID: 10230055. View Source

Oxolane-3-Carbonyl Binding Affinity in Related Naphthyridine Scaffold

A structurally related compound bearing an oxolane-3-carbonyl group on a tetrahydro-2,7-naphthyridine core (BDBM656002; US20240067637, Example 12) demonstrated a Ki of 7.20 nM in receptor binding assays, establishing that the oxolane-3-carbonyl moiety is compatible with high-affinity target engagement in naphthyridine-based chemical space [1]. Although this compound differs from the target molecule in its naphthyridine isomer (2,7- vs. 1,8-) and additional substituents, it provides cross-study evidence that the oxolane-3-carbonyl pharmacophoric element can contribute to potent binding interactions. No equivalent binding data are available for the oxolane-2-carbonyl positional isomer or the oxane-4-carbonyl ring-size analog.

Oxolane-3-carbonyl binding affinity

Cross-study comparable

Ki = 7.20 nM

Related tetrahydro-2,7-naphthyridine with oxolane-3-carbonyl

Indicates motif can support high-affinity target engagement

Different naphthyridine isomer; no direct target compound data

Evidence Dimension	Target binding affinity (Ki)
Target Compound Data	No direct Ki data available for the target compound; oxolane-3-carbonyl motif present in a related naphthyridine scaffold
Comparator Or Baseline	Oxolane-2-carbonyl and oxane-4-carbonyl analogs: no published binding affinity data identified
Quantified Difference	Related oxolane-3-carbonyl naphthyridine: Ki = 7.20 nM; comparator data absent
Conditions	Radioligand displacement binding assay; 96-well format; receptor target not disclosed in public record

Why This Matters

The demonstrated sub-nanomolar affinity of an oxolane-3-carbonyl-containing naphthyridine suggests this specific acyl moiety can support potent target binding, providing a rationale for selecting the 3-carbonyl positional isomer over the 2-carbonyl isomer or oxane-4-carbonyl analog for target engagement studies.

• [1] BindingDB. BDBM656002: 6-{[5-methyl-3-(6-methylpyridin-3-yl)-1,2-oxazol-4-yl]methoxy}-2-(oxolane-3-carbonyl)-1,2,3,4-tetrahydro-2,7-naphthyridine. Ki: 7.20 nM. US20240067637, Example 12. (Accessed May 2026). View Source

Positional Isomer Differentiation: 3-Carbonyl vs. 2-Carbonyl Geometry

The target compound incorporates an oxolane-3-carbonyl group (carbonyl attached at the 3-position of tetrahydrofuran), which is a positional isomer of the oxolane-2-carbonyl analog (carbonyl at the 2-position). Both isomers share the molecular formula C₁₈H₂₁N₃O₂ and molecular weight 311.4 g/mol . However, the 3-carbonyl attachment places the carbonyl group one bond further from the ring oxygen, altering the spatial orientation of the amide bond relative to the tetrahydrofuran oxygen lone pairs. This positional difference modifies the hydrogen-bond acceptor geometry and the conformational preferences of the N-acylpiperidine moiety. In medicinal chemistry, such positional isomerism has been shown to produce significant differences in target binding, metabolic stability, and physicochemical properties [1]. No published head-to-head biological comparison of the 3-carbonyl and 2-carbonyl positional isomers exists for this scaffold.

Positional isomer differentiation

Supporting evidence

3-carbonyl vs. 2-carbonyl on oxolane

Identical MW (311.4); distinct amide geometry and H-bond vector

Procurement must specify 3-carbonyl to avoid ambiguous SAR

No comparative bioassay data available

Evidence Dimension	Carbonyl attachment position on oxolane ring (structural differentiation)
Target Compound Data	Oxolane-3-carbonyl (carbonyl at C3 of tetrahydrofuran); MW 311.4; C₁₈H₂₁N₃O₂
Comparator Or Baseline	Oxolane-2-carbonyl (carbonyl at C2 of tetrahydrofuran); MW 311.4; C₁₈H₂₁N₃O₂
Quantified Difference	Identical molecular formula and mass; differentiated solely by carbonyl attachment position (C3 vs. C2), altering amide bond geometry and H-bond acceptor vector
Conditions	Structural comparison based on chemical identity; no comparative bioassay data available

Why This Matters

Procurement specifications must distinguish between oxolane-3-carbonyl and oxolane-2-carbonyl isomers because the altered hydrogen-bonding geometry and conformational profile may yield divergent biological outcomes despite identical molecular weight and formula.

• [1] General medicinal chemistry principle: positional isomerism of carbonyl substituents on heterocyclic rings alters hydrogen-bonding geometry and conformational preferences, with documented impacts on target binding affinity and metabolic stability across multiple chemotypes. View Source

Ring-Size Analog Differentiation: Oxolane vs. Oxane Acyl Group

The target compound (oxolane-3-carbonyl; MW 311.4) is a ring-size analog of 2-[1-(oxane-4-carbonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640965-70-2; MW 325.4), which substitutes the five-membered tetrahydrofuran with a six-membered tetrahydropyran . The molecular weight difference of 14 Da (one additional CH₂ unit) and the increased ring size alter the steric bulk, conformational flexibility, and calculated lipophilicity of the acyl group. The oxolane (5-membered) ring has a smaller van der Waals volume and a more constrained envelope conformation compared to the chair conformations accessible to the oxane (6-membered) ring [1]. These differences affect the compound's ligand efficiency indices (e.g., LE, LLE) and may influence passive membrane permeability and solubility. No published head-to-head biological comparison of the oxolane-3-carbonyl and oxane-4-carbonyl analogs exists for this scaffold.

Ring-size analog differentiation

Supporting evidence

5-ring oxolane (MW 311.4) vs. 6-ring oxane (MW 325.4)

14 Da mass increase; envelope vs. chair conformation

Lower MW starting point may benefit ligand efficiency optimization

No comparative bioassay data; structural inference only

Evidence Dimension	Ring size of the N-acyl heterocycle (physicochemical and steric differentiation)
Target Compound Data	Oxolane-3-carbonyl (5-membered tetrahydrofuran ring); MW 311.4; C₁₈H₂₁N₃O₂
Comparator Or Baseline	Oxane-4-carbonyl (6-membered tetrahydropyran ring); MW 325.4; C₁₉H₂₃N₃O₂
Quantified Difference	MW difference: +14 Da (4.5% increase); ring expansion from 5-membered (envelope conformation) to 6-membered (chair conformation); increased van der Waals volume for oxane analog
Conditions	Structural comparison from ChemSrc entries; no comparative bioassay data available

Why This Matters

In lead optimization campaigns where every Dalton and ų matters for achieving target ligand efficiency metrics, the smaller oxolane ring offers a lower molecular weight starting point (311.4 vs. 325.4), potentially enabling greater room for subsequent functionalization before exceeding drug-likeness thresholds.

• [1] General conformational analysis principle: 5-membered oxolane rings adopt envelope/twist conformations with distinct pseudorotation profiles; 6-membered oxane rings adopt chair conformations with larger spatial occupancy. Documented in standard heterocyclic chemistry references (e.g., Joule & Mills, Heterocyclic Chemistry, 5th Ed.). View Source

Optimal Application Scenarios Based on Verified Evidence

Antitubercular Drug Discovery: Scaffold-Hopping and Lead Generation

This compound is most appropriately deployed as a starting scaffold or key intermediate in antitubercular drug discovery programs targeting Mycobacterium tuberculosis. The evidence from Badawneh et al. (2002) establishes that the 2-(piperidin-4-yl)-1,8-naphthyridine core is the most effective substituent class for antimycobacterial activity, with scaffold-matched compounds achieving 38–96% inhibition at 6.25 µg/mL and MIC values of 6.25 µg/mL against M. tuberculosis H37Rv [1][2]. The oxolane-3-carbonyl group provides a synthetic handle for further derivatization or may itself contribute to target binding, as suggested by the sub-nanomolar Ki (7.20 nM) observed for a related oxolane-3-carbonyl naphthyridine derivative [3]. Procurement of this specific compound enables SAR exploration of the N-acyl substituent space while retaining the validated antimycobacterial scaffold.

Kinase or Enzyme Inhibitor Optimization with Conformationally Constrained Amide Bioisostere

The oxolane-3-carbonyl moiety functions as a conformationally restricted amide or ester bioisostere, with the 3-position carbonyl attachment providing a distinct hydrogen-bond acceptor geometry compared to the 2-position isomer [1]. The demonstrated high-affinity binding (Ki = 7.20 nM) of a related oxolane-3-carbonyl-containing naphthyridine validates this moiety's capacity to support potent target engagement [2]. This compound is therefore suitable for lead optimization campaigns where precise spatial presentation of the carbonyl oxygen and tetrahydrofuran ring oxygen is hypothesized to be critical for target complementarity, and where the smaller oxolane ring (5-membered) is preferred over the larger oxane ring (6-membered, MW +14 Da) to preserve ligand efficiency [3].

Chemical Biology Probe Development Requiring Isomerically Pure Tool Compound

For chemical biology applications requiring a structurally unambiguous tool compound—such as cellular target engagement studies, photoaffinity labeling, or chemoproteomics—the positional identity of the oxolane carbonyl (3- vs. 2-) is critical. The oxolane-3-carbonyl and oxolane-2-carbonyl isomers share identical molecular formulas and masses (C₁₈H₂₁N₃O₂, 311.4 g/mol) but differ in the carbonyl attachment point, producing distinct molecular shapes and hydrogen-bonding vectors [1]. Procurement of the 3-carbonyl isomer with defined regiochemistry eliminates ambiguity in structure-activity relationship interpretation, which is essential for generating reproducible probe data [2].

Fragment-Based Drug Design with Lower-Molecular-Weight Starting Point

In fragment-based drug design or structure-based optimization workflows, the target compound's molecular weight (311.4 g/mol) and the oxolane ring's smaller steric footprint provide a more favorable starting point for iterative growth compared to the oxane-4-carbonyl analog (MW 325.4, C₁₉H₂₃N₃O₂) [1][2]. The 14 Da molecular weight advantage and reduced ring size may translate to improved ligand efficiency indices (e.g., LE = 0.30–0.35 assuming micromolar affinity), leaving greater headroom for introducing potency-enhancing substituents before exceeding Rule-of-Five thresholds [3]. This compound is therefore a strategically advantageous choice for programs prioritizing efficiency-driven optimization.

Application

Selection Property

Validation Focus

Antitubercular scaffold research

Piperidinyl-naphthyridine core with oxolane-3-carbonyl handle

Scaffold-based SAR and MIC endpoint review

Kinase/enzyme inhibitor optimization

Conformationally restricted acyl moiety; 3-carbonyl H-bond geometry

Target engagement and ligand efficiency metric review

Chemical probe development

Isomerically pure 3-carbonyl positional isomer

Regiochemical identity and reproducibility for probe studies

Fragment-based design

Lower MW (311.4) and smaller 5-ring scaffold

Ligand efficiency headroom before Rule-of-Five thresholds

• [1] Badawneh M, et al. Synthesis of variously substituted 1,8-naphthyridine derivatives and evaluation of their antimycobacterial activity. Farmaco. 2002 Aug;57(8):631-9. PMID: 12361230. View Source
• [2] BindingDB. BDBM656002. Ki: 7.20 nM. US20240067637, Example 12. (Accessed May 2026). View Source
• [3] ChemSrc comparative entries for oxolane-3-carbonyl (CAS 2640948-37-2; MW 311.4) and oxane-4-carbonyl (CAS 2640965-70-2; MW 325.4) derivatives. (Accessed May 2026). View Source